Cas no 5825-45-6 (3,4-Dihydroquinolin-1(2H)-amine)

3,4-Dihydroquinolin-1(2H)-amine is a versatile organic compound known for its unique pharmacophoric properties. This compound exhibits significant synthetic utility, acting as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its structural features enable its effective use in medicinal chemistry, providing opportunities for targeted drug design and development. Its availability and ease of handling further enhance its utility in research and development laboratories.
3,4-Dihydroquinolin-1(2H)-amine structure
5825-45-6 structure
Product Name:3,4-Dihydroquinolin-1(2H)-amine
CAS No:5825-45-6
MF:C9H12N2
MW:148.204981803894
MDL:MFCD02656551
CID:46202
PubChem ID:6423314
Update Time:2025-06-25

3,4-Dihydroquinolin-1(2H)-amine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydroquinolin-1(2H)-amine
    • 3,4-Dihydro-1(2H)-quinolinamine
    • 1-Amino-1,2,3,4-tetrahydroquinoline
    • 3,4-dihydro-2H-quinolin-1-amine
    • 1,2,3,4-tetrahydroquinolin-1-amine
    • 1,2,3,4-tetrahydroquinoline-1-amine
    • 1-amino-tetrahydroquinoline
    • 3,4-dihydro-2H-quinolin-1-ylamine
    • N-Amino-1,2,3,4-tetrahydroquinoline
    • MFCD02656551
    • 5825-45-6
    • 3,4-dihydro-1(2H)-quinolinylamine
    • 1-Amino-1,2,3,4-Tetrahydro Quinoline
    • SCHEMBL483231
    • EN300-170909
    • E76095
    • DTXSID50423684
    • A831804
    • AKOS003582849
    • 3,4-dihydro-1 (2H)-quinolinylamine
    • Aminotetrahydrochinolin
    • FT-0646353
    • BB 0256546
    • BS-49490
    • CS-0186736
    • STK501086
    • ALBB-010056
    • 1(2H)-Quinolinamine, 3,4-dihydro-
    • MDL： MFCD02656551
    • Inchi： 1S/C9H12N2/c10-11-7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6H,3,5,7,10H2
    • InChI Key： OQMROOTVLOXIJH-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC=CC=2CCC1)N

Computed Properties

  • Exact Mass: 148.10000
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.098
  • Boiling Point: 274.3°C at 760 mmHg
  • Flash Point: 148.3°C
  • Refractive Index: 1.59
  • PSA: 29.26000
  • LogP: 2.07820

3,4-Dihydroquinolin-1(2H)-amine Security Information

  • Storage Condition：Sealed in dry,2-8°C

3,4-Dihydroquinolin-1(2H)-amine Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dihydroquinolin-1(2H)-amine Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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